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Compound of Interest

Compound Name: ASP-2205

Cat. No.: B15615030 Get Quote

Immediate Safety and Handling Precautions for ASP-2205

ASP-2205 is a potent and selective 5-HT2C receptor agonist.[1][2] As there is no publicly

available, specific Safety Data Sheet (SDS) for ASP-2205, it is imperative to handle this

compound with the high degree of caution appropriate for a pharmacologically active and

potentially hazardous substance. The following guidelines are based on best practices for

handling potent research compounds.[3][4][5]

Personal Protective Equipment (PPE): A comprehensive personal protective equipment

protocol must be strictly followed when handling ASP-2205. This includes, but is not limited to:

Gloves: Chemical-resistant gloves, such as nitrile, are mandatory.[3]

Eye Protection: Safety glasses with side shields or goggles must be worn at all times.[3]

Lab Coat: A standard laboratory coat should be worn to protect against splashes and

contamination.[3]

Respiratory Protection: For handling the solid compound or when aerosolization is possible,

a NIOSH-approved respirator is recommended.

Engineering Controls:

All handling of solid ASP-2205 should be conducted in a certified chemical fume hood to

minimize inhalation exposure.
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Use of a powder-containment balance enclosure is recommended for weighing the solid

material.

Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.

Avoid eating, drinking, or applying cosmetics in the laboratory where this compound is

handled.

Spill Procedures:

For liquid spills: Gently apply absorbent material, working from the outside in.

For solid spills: Carefully cover the powder with damp paper towels to avoid creating dust.

Collect all cleanup materials in a designated hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent.

Report any spills to the laboratory supervisor and the institution's Environmental Health and

Safety (EHS) department.[3]

Operational and Disposal Plans
Storage and Stability:

Storage: ASP-2205 should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials. A supplier suggests that shipment is at

room temperature in the continental US, but storage should follow the recommendations on

the Certificate of Analysis.[1]

Stability: As with many research compounds, long-term stability is best maintained by storing

it under recommended conditions, protected from light and moisture.

Waste Disposal: The disposal of ASP-2205 and any contaminated materials must be managed

as hazardous chemical waste.[3] Under no circumstances should this compound or its
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solutions be disposed of down the sink or in regular trash.[6]

Waste Segregation: Do not mix ASP-2205 waste with other chemical waste streams unless

compatibility has been definitively confirmed. At a minimum, segregate waste into solid and

liquid hazardous waste.[3]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name "ASP-2205". If in a solution, the solvent must also be indicated.

Solid Waste: Solid ASP-2205 and any contaminated disposable materials (e.g., weighing

paper, pipette tips, gloves) should be collected in a separate, clearly labeled solid hazardous

waste container.[3]

Liquid Waste: All aqueous and solvent solutions containing ASP-2205 should be collected in

a designated liquid hazardous waste container. The container should be securely capped

when not in use.[3]

Final Disposal: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed hazardous waste disposal contractor.[3]

Quantitative Data for ASP-2205
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Property Value Source

Molecular Formula C₁₉H₂₈N₂O [1]

Molecular Weight 300.44 g/mol [1]

EC₅₀ (human 5-HT2C

receptor)
0.85 nM [1][2]

EC₅₀ (rat 5-HT2C receptor) 2.5 nM [1][2]

Physical State Not specified, likely a solid N/A

Solubility Not specified N/A

Melting Point Not specified N/A

Boiling Point Not specified N/A

pKa Not specified N/A

logP Not specified N/A

Experimental Protocol: In Vitro Calcium Mobilization
Assay
This protocol is a representative method for assessing the functional activity of ASP-2205 at

the 5-HT2C receptor by measuring changes in intracellular calcium concentration.[7][8][9][10]

Objective: To determine the potency (EC₅₀) of ASP-2205 in activating the human 5-HT2C

receptor.

Materials:

HEK293 or CHO cells stably expressing the human 5-HT2C receptor.

ASP-2205.

Positive control agonist (e.g., serotonin).

Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES).
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Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

Probenecid (to prevent dye leakage).

96- or 384-well black, clear-bottom microplates.

Fluorescence microplate reader with automated injection capabilities (e.g., FLIPR).

Procedure:

Cell Seeding:

The day before the assay, seed the 5-HT2C receptor-expressing cells into the microplates

at an appropriate density and allow them to adhere overnight in a cell culture incubator

(37°C, 5% CO₂).[8]

Dye Loading:

Prepare a dye loading solution by dissolving the calcium-sensitive dye in assay buffer,

potentially containing probenecid.

Remove the culture medium from the cells and add the dye loading solution to each well.

Incubate the plate at 37°C for 45-60 minutes in the dark to allow for dye loading into the

cells.[8]

After incubation, wash the cells with assay buffer to remove any excess dye.[8]

Compound Preparation:

Prepare a series of dilutions of ASP-2205 in assay buffer. It is common to prepare these at

a higher concentration (e.g., 2x or 5x) than the final desired concentration in the assay.

Prepare similar dilutions of the positive control agonist.

Fluorescence Measurement:

Place the cell plate into the fluorescence microplate reader.
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Measure the baseline fluorescence of each well before the addition of the compound.

Use the instrument's automated injection function to add the ASP-2205 dilutions and

control solutions to the wells.

Immediately begin measuring the fluorescence intensity over time to capture the calcium

flux initiated by receptor activation.

Data Analysis:

The change in fluorescence intensity is indicative of the change in intracellular calcium

concentration.

Plot the peak fluorescence response against the logarithm of the ASP-2205 concentration.

Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value, which

represents the concentration of ASP-2205 that elicits 50% of the maximal response.

Visualization of the 5-HT2C Receptor Signaling
Pathway
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Caption: Canonical Gq/11 signaling pathway activated by ASP-2205.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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